Cas no 37943-90-1 (2-(Diphenylphosphino)pyridine)

• Product Name: 2-(Diphenylphosphino)pyridine
• CAS No: 37943-90-1
• MF: C₁₇H₁₄NP
• MW: 263.2735247612
• MDL: MFCD00192108
• CID: 54787
• PubChem ID: 621893
• Update Time: 2025-04-18

2-(Diphenylphosphino)pyridine Chemical and Physical Properties

Names and Identifiers

• Diphenyl-2-pyridylphosphine
• diphenyl(pyridin-2-yl)phosphane
• DIPHENYL-2-PYRIDYLPHOSPHINE (DPPPY)
• 2-(Diphenylphosphino)pyridine
• 2-(Diphenylphosphino)pyridine 2-Pyridyldiphenylphosphine Diphenyl(2-pyridinyl)phosphine
• DPPPy
• 2-Pyridyldiphenylphosphine
• Diphenyl(2-pyridinyl)phosphine
• 2-Diphenylphosphinopyridine
• diphenyl(2-pyridyl)phosphine
• diphenyl(2-pyridyl)phosphane
• 2-Diphenylphosphanyl-pyridine
• 2-(diphenylphosphanyl)pyridine
• SVABQOITNJTVNJ-UHFFFAOYSA-N
• PPh2(2-pyridyl)
• diphenyl-2-pyridylphosphin
• 2-pyridyl diphenylphosphine
• 2-diphenylpho
• 2-diphenylphosphanylpyridine
• diphenyl-2-pyridyl-phosphine
• Diphenyl 2-pyridyl phosphine
• diphenyl-2-pyridinylphosphin
• Diphenyl-2-pyridylphosphine,97%

• MDL： MFCD00192108
• Inchi： 1S/C17H14NP/c1-3-9-15(10-4-1)19(16-11-5-2-6-12-16)17-13-7-8-14-18-17/h1-14H
• InChI Key： SVABQOITNJTVNJ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CN=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 263.08600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: solid
• Melting Point: 84.0 to 87.0 deg-C
• Boiling Point: 377.5°C at 760 mmHg
• Flash Point: 182.1°C
• Solubility: Soluble in toluene. (almost transparency)
• PSA: 26.48000
• LogP: 2.83980
• Solubility: Not determined

2-(Diphenylphosphino)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H413
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38